Cas no 1263374-29-3 ((4-Methoxytetrahydro-2H-pyran-4-yl)methyl 4-methylbenzenesulfonate)

• Product Name: (4-Methoxytetrahydro-2H-pyran-4-yl)methyl 4-methylbenzenesulfonate
• CAS No: 1263374-29-3
• MF: C₁₄H₂₀O₅S
• MW: 300.370603561401
• CID: 2119561
• Update Time: 2023-08-04

(4-Methoxytetrahydro-2H-pyran-4-yl)methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (4-methoxytetrahydro-2H-pyran-4-yl)methyl 4-methylbenzenesulfonate
• PIWNVYAJUWZFHJ-UHFFFAOYSA-N
• toluene-4-sulfonic acid 4-methoxy-tetrahydro-pyran-4-ylmethyl ester
• Toluene-4-sulfonic acid (4-methoxytetrahydropyr an-4-yl)methyl ester
• (4-Methoxytetrahydro-2H-pyran-4-yl)methyl 4-methylbenzenesulfonate

• Inchi： 1S/C14H20O5S/c1-12-3-5-13(6-4-12)20(15,16)19-11-14(17-2)7-9-18-10-8-14/h3-6H,7-11H2,1-2H3
• InChI Key： PIWNVYAJUWZFHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(CCOCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Topological Polar Surface Area: 70.2